Cas no 865758-96-9 (2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile)

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile structure

865758-96-9 structure

Product Name:2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile

CAS No:865758-96-9

MF:C₁₃H₁₀ClN₃O₂

MW:275.690401554108

MDL:MFCD11558902

CID:706641

PubChem ID:11346416

Update Time:2024-10-26

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
- 2-((6-Chloro-3,4-dihydro-3-methyl-2,4-dioxopyrimidin-1(2H)-yl)methyl)benzonitrile
- 1:2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
- Alogliptin Related Compound 28
- 2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)
- 2-[(6-Chloro-3,4-dihydro-3-Methyl-2,4-dioxo-1(2h)-pyriMidinyl)Methyl]benzonitrile
- Benzonitrile,2-[(6-chloro-3,4-dihydro-3-Methyl-2,4-dioxo-1(2H)-pyriMidinyl)Methyl]-
- 6-chloro-1-(2-isocyanobenzyl)-3-MethylpyriMidine-2,4(1H,3H)-dione
- 2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile
- 2-[(6-chloro-3-methyl-2,4-dioxopyrimidin-1-yl)methyl]benzonitrile
- Alogliptin Intermediate Ⅱ
- Alogliptin Impurity 09
- C13H10ClN3O2
- 2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H) -yl)methyl)benzonitrile
- BVUJISIVAHYNLI-UHFFFAOYSA-N
- Alogliptin Re
- 2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]benzonitrile (ACI)
- 2-[(6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl]benzonitrile
- Alogliptin 6-Chloro Impurity
- AS-19917
- CS-M2296
- 2-(6-CHLORO-3-METHYL-2,4-DIOXO-3,4-DIHYDRO-2H-PYRIMIDIN-1-YLMETHYL)-BENZONITRILE
- 2-[(6-chloro-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)methyl]benzonitrile
- DB-076686
- 865758-96-9
- DTXSID10463107
- Benzonitrile, 2-[(6-chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-
- SCHEMBL389683
- AB64299
- 2-[(6-Chloro-3-methyl-2,4-dioxo-1-pyrimidyl)methyl]benzonitrile
- BCP08889
- AKOS015999478
- EN300-7376356
- AC-25788
- SY030373
- MFCD11558902
- F20414
- 2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile
- MDL： MFCD11558902
- Inchi： 1S/C13H10ClN3O2/c1-16-12(18)6-11(14)17(13(16)19)8-10-5-3-2-4-9(10)7-15/h2-6H,8H2,1H3
- InChI Key： BVUJISIVAHYNLI-UHFFFAOYSA-N
- SMILES： N#CC1C(CN2C(=O)N(C)C(=O)C=C2Cl)=CC=CC=1

Computed Properties

Exact Mass: 275.04600
Monoisotopic Mass: 275.0461543g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 480
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.4
XLogP3: 1.4

Experimental Properties

Color/Form: Powder
Density: 1.44
Melting Point: 162-164°C
Boiling Point: 418.0±55.0℃/760mmHg
PSA: 67.79000
LogP: 1.12038

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store long-term at 2-8°C

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM157559-25g	2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]benzonitrile	865758-96-9	95%	25g	$102	2021-08-05
Chemenu	CM157559-100g	2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]benzonitrile	865758-96-9	95%	100g	$281	2021-08-05
TRC	C365470-10mg	2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile	865758-96-9		10mg	$ 210.00	2023-09-08
TRC	C365470-100mg	2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile	865758-96-9		100mg	$ 1663.00	2023-09-08
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80599-5mg	2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]benzonitrile	865758-96-9	98.0%	5mg	￥230	2021-11-04
ChemScence	CS-M2296-10g	2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile	865758-96-9		10g	$45.0	2022-04-26
ChemScence	CS-M2296-25g	2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile	865758-96-9		25g	$89.0	2022-04-26
ChemScence	CS-M2296-100g	2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile	865758-96-9		100g	$269.0	2022-04-26
abcr	AB491802-1 g	2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile; .	865758-96-9		1g	€77.40	2023-04-20
abcr	AB491802-5 g	2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile; .	865758-96-9		5g	€102.70	2023-04-20

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Production Method

Production Method 1

4318-56-3

22115-41-9

865758-96-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Tetrahydrofuran ; 15 min, rt
1.2 2 h, 65 °C

Reference

Pd/PTABS: Catalyst for Room Temperature Amination of Heteroarenes

Murthy Bandaru, Siva Sankar; et al, Organic Letters, 2018, 20(2), 473-476

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Raw materials

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Preparation Products

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile (865758-96-9)

2-(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl-benzonitrile Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:865758-96-9)2-[(6-氯-3,4-二氢-3-甲基-2,4-二氧代-1(2H)-嘧啶基)甲基]苯甲腈

Order Number:LE25940352

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:865758-96-9)2-[(6-Chloro-3,4-dihydro-3-Methyl-2,4-dioxo-1(2h)-pyriMidinyl)Methyl]benzonitrile

Order Number:sfd11673

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36